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Compound of Interest

Compound Name: Albutoin

Cat. No.: B1666822 Get Quote

This document provides a comprehensive overview of the absorption, distribution, metabolism,

and excretion (ADME) of albuterol in vivo, intended for researchers, scientists, and drug

development professionals.

Pharmacokinetics of Albuterol
Albuterol is a hydrophilic molecule that is rapidly absorbed following oral or inhalation

administration, though its systemic bioavailability varies significantly with the route of

administration.

1.1. Absorption

Inhalation: This is the preferred route for treating asthma as it delivers the drug directly to the

lungs, minimizing systemic side effects. Following inhalation, a portion of the dose is rapidly

absorbed from the lungs, while the remainder is swallowed and absorbed from the

gastrointestinal tract.

Oral: When administered orally, albuterol is well-absorbed from the gut. However, it

undergoes significant first-pass metabolism in the liver, which reduces its bioavailability.

1.2. Distribution

Following absorption, albuterol is distributed throughout the body. It has a relatively low volume

of distribution, indicating that it does not extensively partition into tissues. Plasma protein
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binding of albuterol is low.

1.3. Metabolism

Albuterol is primarily metabolized in the liver by sulfotransferase enzymes, particularly

SULT1A3. The major metabolite is albuterol 4'-O-sulfate, which is inactive.

1.4. Excretion

Albuterol and its metabolites are primarily excreted in the urine. A smaller portion is eliminated

in the feces. The elimination half-life of albuterol is typically in the range of 4 to 6 hours.

Quantitative Pharmacokinetic Data
The following table summarizes key pharmacokinetic parameters of albuterol in healthy adults.

Parameter Oral Administration Inhalation Administration

Bioavailability ~50% 10-20% (pulmonary)

Tmax (Time to Peak Plasma

Concentration)
2-4 hours ~30 minutes

Cmax (Peak Plasma

Concentration)
Varies with dose Varies with dose

Volume of Distribution (Vd) ~2.5 L/kg Not applicable

Plasma Protein Binding ~10% ~10%

Elimination Half-life (t1/2) 4-6 hours 4-6 hours

Major Metabolite Albuterol 4'-O-sulfate Albuterol 4'-O-sulfate

Route of Excretion Primarily urine Primarily urine

Experimental Protocols
3.1. In Vivo Pharmacokinetic Study in Humans

Study Design: A single-dose, open-label study in healthy adult volunteers.
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Drug Administration: A single oral dose of 4 mg albuterol sulfate or a single inhaled dose of

200 µg albuterol.

Blood Sampling: Venous blood samples are collected at pre-dose and at 0.25, 0.5, 1, 1.5, 2,

3, 4, 6, 8, 12, and 24 hours post-dose.

Sample Processing: Plasma is separated by centrifugation and stored at -20°C until analysis.

Analytical Method: Plasma concentrations of albuterol and its sulfate metabolite are

determined using a validated high-performance liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method.

Pharmacokinetic Analysis: Non-compartmental analysis is used to determine

pharmacokinetic parameters such as Cmax, Tmax, AUC (area under the curve), t1/2, and

clearance.

3.2. In Vivo Metabolism Study in Rats

Animal Model: Male Sprague-Dawley rats.

Drug Administration: A single oral gavage dose of radiolabeled [¹⁴C]-albuterol.

Sample Collection: Urine and feces are collected at timed intervals for up to 72 hours post-

dose.

Metabolite Profiling: Urine samples are analyzed by radio-HPLC to separate and quantify the

parent drug and its metabolites.

Metabolite Identification: The chemical structures of the metabolites are elucidated using LC-

MS/MS and nuclear magnetic resonance (NMR) spectroscopy.

Visualizations
4.1. Albuterol Metabolic Pathway
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Caption: Primary metabolic pathway of albuterol in vivo.

4.2. Experimental Workflow for In Vivo Pharmacokinetic Study
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Caption: Workflow for a human pharmacokinetic study of albuterol.
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4.3. Albuterol Mechanism of Action Signaling Pathway
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Caption: Simplified signaling pathway for albuterol-induced bronchodilation.

To cite this document: BenchChem. [A Technical Guide to the In Vivo Pharmacokinetics and
Metabolism of Albuterol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1666822#albutoin-pharmacokinetics-and-
metabolism-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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